Cas no 1804359-68-9 (6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1804359-68-9
• MF: C₇H₆F₃IN₂O₃S
• MW: 382.098823070526
• CID: 4814461
• Update Time: 2025-06-09

6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C7H6F3IN2O3S/c1-3-4(17(12,14)15)2-5(11)13-6(3)16-7(8,9)10/h2H,1H3,(H2,12,14,15)
• InChI Key： FILCHWMFWVKCAC-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)C(=N1)OC(F)(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2
• Topological Polar Surface Area: 90.7

Additional information on 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide

Introduction to 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804359-68-9)

6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1804359-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, characterized by its pyridine core functionalized with an iodine substituent, a methyl group, a trifluoromethoxy group, and a sulfonamide moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide contribute to its versatility in drug discovery and development. The iodine atom at the 6-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the sulfonamide moiety is known for its ability to interact with biological targets through hydrogen bonding and ionic interactions. These attributes make it a promising building block for designing novel therapeutic agents.

In recent years, there has been growing interest in leveraging sulfonamides as pharmacophores due to their broad spectrum of biological activities. Research has demonstrated that sulfonamides can modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. For instance, derivatives of pyridine sulfonamides have been investigated for their potential in treating neurological disorders, infectious diseases, and cancer. The compound 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide represents an advanced scaffold that could be further modified to develop targeted therapies.

The trifluoromethoxy group is particularly noteworthy for its influence on the pharmacokinetic properties of drug candidates. Fluoro substitution often enhances binding affinity and reduces metabolic degradation, thereby improving the bioavailability of pharmaceuticals. This feature has been exploited in the development of numerous marketed drugs, where fluorinated analogs exhibit superior efficacy compared to their non-fluorinated counterparts. The incorporation of trifluoromethoxy into 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide suggests that this compound may serve as a precursor for drugs designed to achieve prolonged therapeutic effects.

Moreover, the methyl group at the 3-position of the pyridine ring introduces steric hindrance, which can be strategically exploited to optimize binding interactions with biological targets. This modification can prevent unwanted side effects by improving selectivity. The iodine substituent at the 6-position further enhances the compound's utility as a synthetic intermediate. Iodinated pyridines are frequently used in medicinal chemistry due to their reactivity in cross-coupling reactions, allowing for the facile introduction of diverse functional groups at other positions on the molecule.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of drug-like molecules. By integrating molecular modeling techniques with experimental data, researchers can predict the binding modes and efficacy of compounds like 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide before synthesizing them. This approach has accelerated the discovery process in pharmaceutical research and development. Studies have shown that compounds featuring sulfonamide moieties can interact with enzymes such as kinases and proteases, which are often implicated in disease pathways. The structural motifs present in 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide make it a candidate for targeting such enzymes.

The sulfonamide group itself is known for its versatility in drug design. It can serve as a hydrogen bond acceptor or donor, depending on its environment within a molecule. This adaptability allows sulfonamides to fit into diverse binding pockets on biological targets with high precision. For example, sulfonamides have been successfully incorporated into antiviral and antibacterial agents due to their ability to disrupt essential metabolic pathways in pathogens. The compound 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide may be explored for similar applications, leveraging its unique structural features.

In conclusion,6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804359-68-9) is a multifaceted compound with significant potential in pharmaceutical research. Its combination of an iodine atom for cross-coupling reactions, trifluoromethoxy substitution for improved pharmacokinetics, methyl group for steric control, and sulfonamide moiety for biological interaction makes it a valuable scaffold for drug discovery. As computational methods continue to refine molecular design processes, this compound may play a crucial role in developing next-generation therapeutics targeting various diseases.